Cas no 29864-19-5 (1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-)

• Product name: 1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-
• CAS No: 29864-19-5
• MF: C₂₁H₁₅N₃O₂
• MW: 341.3627
• CID: 287665
• PubChem ID: 262433

1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(2-nitrophenyl)-4,5-diphenyl-
• 2-(2-nitrophenyl)-4,5-diphenyl-1H-imidazole
• 2-(2-Nitro-phenyl)-4,5-dihydro-oxazol
• 2-(2-nitro-phenyl)-4,5-dihydro-oxazole
• 2-(2-Nitro-phenyl)-4,5-diphenyl-1H-imidazol
• 2-(2-nitro-phenyl)-4,5-diphenyl-1H-imidazole
• 2-(2-nitrophenyl)-4,5-diphenylimidazole
• 4,5-dihydro-2-(2-nitrophenyl)oxazole
• AGN-PC-00L4FW
• CTK3B6369
• Oxazole, 4,5-dihydro-2-(2-nitrophenyl)-
• SureCN4543383
• BDBM67505
• DTXSID00952318
• NSC95930
• cid_262433
• NSC-95930
• Oprea1_603068
• 1h-imidazole, 2-(2-nitrophenyl)-4,5-diphenyl-
• SR-03000000727-1
• 29864-19-5
• 5909-92-2
• CHEMBL223225
• AKOS004910421

• Inchi： InChI=1S/C21H15N3O2/c25-24(26)18-14-8-7-13-17(18)21-22-19(15-9-3-1-4-10-15)20(23-21)16-11-5-2-6-12-16/h1-14H,(H,22,23)
• InChI Key： ZEUHFQLWVSUWRF-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC=CC=1C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)([O-])=O

Computed Properties

• Exact Mass: 341.11655
• Monoisotopic Mass: 341.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.27
• Boiling Point: 576.9°Cat760mmHg
• Flash Point: 302.7°C
• PSA: 71.82
• LogP: 5.84210